Cas no 105990-41-8 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)-)

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)- structure
105990-41-8 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)-
CAS No:105990-41-8
MF:C5H11NO3
MW:133.145741701126
CID:148131
PubChem ID:446222
Update Time:2025-04-19

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)-
    • 1,4-DIDEOXY-1,4-IMINO-D-RIBITOL
    • (2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol
    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2R-(2a,3b,4b))-
    • DRib
    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2R,3R,4S)-
    • SCHEMBL1223493
    • BDBM50234567
    • 105990-41-8
    • DTXSID901303412
    • IMR
    • (2R,3R,4S)-rel-2-(hydroxymethyl)-3,4-pyrrolidinediol
    • Q27461466
    • IMINORIBITOL
    • CHEBI:190078
    • 2-HYDROXYMETHYL-PYRROLIDINE-3,4-DIOL
    • AKOS006350495
    • CHEMBL261634
    • rel-(2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol
    • J-500976
    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, [2R-(2a,3b,4b)]-
    • OQEBIHBLFRADNM-UHFFFAOYSA-N
    • 100937-52-8
    • 3,4-dihydroxy-2-hydroxymethylpyrrolidine
    • 188925-57-7
    • 2-(hydroxymethyl)pyrrolidine-3,4-diol
    • 2-(Hydroxymethyl)-[2R-(2a,3b,4b)]-3,4-Pyrrolidinediol
    • (+)-1,4-Dideoxy-1,4-imino-D-ribitol
    • HMS3373I18
    • 1,4-dideoxy-1,4-iminopentitol
    • SCHEMBL981088
    • 2-(Hydroxymethyl)-(2R,3R,4S)-3,4-Pyrrolidinediol
    • 2-(Hydroxymethyl)-(2R-(2a,3b,4b))-3,4-Pyrrolidinediol
    • Inchi: 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2/t3-,4+,5-/m1/s1
    • InChI Key: OQEBIHBLFRADNM-MROZADKFSA-N
    • SMILES: O[C@H]1[C@H](CN[C@@H]1CO)O

Computed Properties

  • Exact Mass: 133.07389321g/mol
  • Monoisotopic Mass: 133.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 72.7Ų

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